Cas no 4224-37-7 (Pregna-1,4-diene-3,20-dione,11-hydroxy-, (11b)-(9CI))

Pregna-1,4-diene-3,20-dione,11-hydroxy-, (11b)-(9CI) structure
4224-37-7 structure
Product Name:Pregna-1,4-diene-3,20-dione,11-hydroxy-, (11b)-(9CI)
CAS No:4224-37-7
MF:C21H28O3
MW:328.445226669312
CID:332032
PubChem ID:3080605
Update Time:2025-04-19

Pregna-1,4-diene-3,20-dione,11-hydroxy-, (11b)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregna-1,4-diene-3,20-dione,11-hydroxy-, (11b)-(9CI)
    • (8S,9S,10R,11S,13S,14S,17S)-17-acetyl-11-hydroxy-10,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
    • pregna-1,4-diene-11-ol-3,20-dione
    • Pregna-1,4-diene-3,20-dione, 11-hydroxy-, (11beta)-
    • SCHEMBL11044326
    • DTXSID40962390
    • 4224-37-7
    • delta-Hop
    • 11-hydroxypregna-1,4-diene-3,20-dione
    • Inchi: 1S/C21H28O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h8-10,15-19,24H,4-7,11H2,1-3H3/t15-,16+,17-,18-,19+,20-,21+/m0/s1
    • InChI Key: XYVVSFGOAQGVRE-ATWVFEABSA-N
    • SMILES: O[C@H]1C[C@]2(C)[C@@H](C(C)=O)CC[C@H]2[C@@H]2CCC3=CC(C=C[C@]3(C)[C@H]21)=O

Computed Properties

  • Exact Mass: 328.20394
  • Monoisotopic Mass: 328.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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